Cas no 452088-62-9 (3-Amino-4-{[3-(morpholin-4-yl)propyl]amino}benzoic acid)

• Product Name: 3-Amino-4-{[3-(morpholin-4-yl)propyl]amino}benzoic acid
• CAS No: 452088-62-9
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• CID: 4777753
• Update Time: 2025-10-30

3-Amino-4-{[3-(morpholin-4-yl)propyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-{[3-(morpholin-4-yl)propyl]amino}benzoic acid
• ChemDiv3_014325
• 3-amino-4-(3-morpholin-4-ylpropylamino)benzoic acid
• HMS1513L03
• NE42550
• IDI1_030123
• Z234897529
• 3-isopropyl-6-({4-[(2-methylphenyl)acetyl]piperazin-1-yl}sulfonyl)-1,3-benzoxazol-2(3H)-one
• 3-Amino-4-{[3-(morpholin-4-yl)propyl]amino}benzoic acid

• Inchi： 1S/C14H21N3O3/c15-12-10-11(14(18)19)2-3-13(12)16-4-1-5-17-6-8-20-9-7-17/h2-3,10,16H,1,4-9,15H2,(H,18,19)
• InChI Key： VRHZWWOENWNDPZ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCNC1C=CC(C(=O)O)=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 308
• XLogP3: -1.5
• Topological Polar Surface Area: 87.8

Additional information on 3-Amino-4-{[3-(morpholin-4-yl)propyl]amino}benzoic acid

Research Brief on 3-Amino-4-{[3-(morpholin-4-yl)propyl]amino}benzoic acid (CAS: 452088-62-9): Recent Advances and Applications

3-Amino-4-{[3-(morpholin-4-yl)propyl]amino}benzoic acid (CAS: 452088-62-9) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique morpholine and benzoic acid moieties, has been explored for its potential applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

One of the most notable advancements in the research of 3-Amino-4-{[3-(morpholin-4-yl)propyl]amino}benzoic acid is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various cancers. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, suggesting its potential as a scaffold for anticancer drug design. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity.

In addition to its role in oncology, 3-Amino-4-{[3-(morpholin-4-yl)propyl]amino}benzoic acid has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that this compound, when modified with specific functional groups, showed promising activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings open new avenues for addressing the global challenge of antibiotic resistance.

The synthesis and optimization of 3-Amino-4-{[3-(morpholin-4-yl)propyl]amino}benzoic acid have also been a focus of recent research. A 2022 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route for this compound, emphasizing its scalability and cost-effectiveness. The authors highlighted the use of green chemistry principles, such as solvent-free reactions and catalytic methods, to minimize environmental impact. This advancement is particularly relevant for industrial-scale production, where efficiency and sustainability are paramount.

Despite these promising developments, challenges remain in the clinical translation of 3-Amino-4-{[3-(morpholin-4-yl)propyl]amino}benzoic acid-based therapeutics. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable tool in chemical biology and drug discovery. Continued exploration of its derivatives and mechanisms of action will likely yield further breakthroughs in the coming years.